Cas no 65445-14-9 (5,6-trans-Alfacalcidol)

• Product Name: 5,6-trans-Alfacalcidol
• CAS No: 65445-14-9
• MF: C₂₇H₄₄O₂
• MW: 400.637068748474
• MDL: MFCD01684341
• CID: 835882
• Update Time: 2025-04-19

5,6-trans-Alfacalcidol Chemical and Physical Properties

Names and Identifiers

• (1S,3R,5Z)-5-[(2E)-2-[(1R,3aR,7aS)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidene-cyclohexane-1,3-diol
• (1R,3S,5Z,7E)-9,10-Secocholesta-5,7,10-triene-1,3-diol
• (1S,3R,5Z)-5-[(2E)-2-[(1R,3aR,7aS)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethyliden
• (5E)-1alpha-hydroxyvitamin D3 / (5E)-1alpha-hydroxycholecalciferol
• 1alpha-Hydroxy-5,6-trans-vitamin D3
• 1
• A-Hydroxyvitamin D3
• A-Hydroxycholecalciferol
• LMST03020233
• (5E)-1alpha-Hydroxyvitamin D3/(5E)-1alpha-hydroxycholecalciferol
• 5,6-trans-Alfacalcidol

• MDL： MFCD01684341
• Inchi： 1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12+/t19-,23-,24-,25+,26+,27-/m1/s1
• InChI Key： OFHCOWSQAMBJIW-AOSUDXALSA-N
• SMILES： O[C@H]1C[C@@H](C(=C)/C(/C1)=C/C=C1\CCC[C@@]2(C)[C@H]\1CC[C@@H]2[C@H](C)CCCC(C)C)O
• BRN： 4715875

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 643
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives